Cas no 1103394-61-1 (5-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}thiophene-2-carboxylic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}thiophene-2-carboxylic acid
• CAS No: 1103394-61-1
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 4571981
• PubChem ID: 66759426
• Update Time: 2025-06-10

5-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(5-carboxy-2-thienyl)-, 1-(1,1-dimethylethyl) ester
• 5-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}thiophene-2-carboxylic acid
• 5-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}thiophene-2-carboxylic acid

• Inchi： 1S/C14H19NO4S/c1-14(2,3)19-13(18)15-8-4-5-9(15)10-6-7-11(20-10)12(16)17/h6-7,9H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key： BOVWWZSFTTXBDQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1SC(C(O)=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}thiophene-2-carboxylic acid

Introduction to 5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid} (CAS No. 1103394-61-1)

5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid, identified by its CAS number 1103394-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that feature a thiophene core appended with a pyrrolidinyl moiety, both of which are known for their diverse biological activities and potential therapeutic applications.

The structure of 5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a tert-butoxycarbonyl (Boc) group at the nitrogen atom of the pyrrolidine ring indicates its utility as a protecting group in peptide synthesis and as a modulator of pharmacokinetic profiles. The thiophene ring, on the other hand, is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents.

In recent years, there has been an increasing interest in thiophene-based compounds due to their ability to interact with biological targets in unique ways. The combination of the pyrrolidinyl and thiophene moieties in 5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors and modulators. For instance, studies have shown that thiophene derivatives can exhibit inhibitory effects on enzymes such as carbonic anhydrase and cytochrome P450 enzymes, which are crucial in metabolic pathways and disease mechanisms.

The Boc group in this compound also plays a critical role in its synthetic utility. Protecting groups like Boc are essential in multi-step organic synthesis, particularly in peptide chemistry, where they prevent unwanted reactions at the nitrogen site. The stability provided by the Boc group allows for selective functionalization at other positions on the molecule, making it a versatile building block for more complex structures. This property has been leveraged in the synthesis of peptidomimetics and other pharmacologically relevant molecules.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their potential therapeutic benefits. Among these, thiophene derivatives have shown promise due to their structural diversity and biological activity. For example, recent research has highlighted the use of thiophene-based compounds in the treatment of neurological disorders, where their ability to cross the blood-brain barrier and interact with central nervous system receptors is particularly valuable. The compound 5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid, with its unique structural features, could be a valuable asset in this context.

In addition to its potential as an intermediate in drug synthesis, 5-{1-(tert-butoxycarbonyl)pyrrolidin-2-ylthiophene-2-carboxylic acid may also exhibit direct biological activity. Preliminary studies have suggested that thiophene derivatives can modulate various cellular pathways by interacting with proteins and enzymes involved in inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. Further investigation into the biological properties of this compound could uncover new therapeutic strategies.

The synthesis of 5-{1-(tert-butoxycarbonyl)thiophene- 2- carboxylic acid}, while challenging due to its complex structure, can be achieved through well-established synthetic protocols. Key steps include the formation of the thiophene-thiol adduct followed by cyclization to introduce the pyrrolidinyl moiety. The introduction of the Boc group is typically performed under mild conditions to ensure regioselectivity and high yield. Advances in catalytic methods have further streamlined these processes, making it feasible to produce this compound on a larger scale for research purposes.

The analytical characterization of )carbonyl )( Strong/pyrrolidin- 2- yl involves standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of key functional groups and verifying the connectivity between atoms. Mass spectrometry offers high sensitivity and specificity, allowing for accurate determination of molecular weight and fragmentation patterns.

In conclusion, )carbonyl )( Strong/pyrrolidin- 2- yl represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. Furthermore, its potential biological activity suggests that it could play a role in addressing various diseases affecting human health. As research continues to uncover new applications for heterocyclic compounds like thiophenes and pyrroles, compounds such as this one will undoubtedly continue to be explored for their medicinal properties.